Cas no 153903-12-9 (4-({(tert-butoxy)carbonylamino}methyl)-2-methoxybenzoic acid)
4-({(tert-butoxy)carbonylamino}methyl)-2-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(BOC-AMINO)METHYL-2-METHOXY-BENZOIC ACID
- 4-((tert-butoxycarbonylamino)methyl)-2-methoxybenzoic acid
- 153903-12-9
- SCHEMBL2948042
- 4-(((tert-butoxycarbonyl)amino)methyl)-2-methoxybenzoic acid
- 4-(([(TERT-BUTOXY)CARBONYL]AMINO)METHYL)-2-METHOXYBENZOIC ACID
- 4-({[(tert-butoxy)carbonyl]amino}methyl)-2-methoxybenzoic acid
- 4-(([(TERT-BUTOXY)CARBONYL]AMINO)METHYL)-2-METHOXYBENZOICACID
- EN300-843147
- 4-({(tert-butoxy)carbonylamino}methyl)-2-methoxybenzoic acid
-
- MDL: MFCD11974238
- Inchi: 1S/C14H19NO5/c1-14(2,3)20-13(18)15-8-9-5-6-10(12(16)17)11(7-9)19-4/h5-7H,8H2,1-4H3,(H,15,18)(H,16,17)
- InChI Key: VLQHXVXANUSKNW-UHFFFAOYSA-N
- SMILES: C(C)(C)(OC(=O)NCC1=CC(OC)=C(C(=O)O)C=C1)C
Computed Properties
- Exact Mass: 281.12632271g/mol
- Monoisotopic Mass: 281.12632271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 84.9Ų
4-({(tert-butoxy)carbonylamino}methyl)-2-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-843147-1g |
4-({[(tert-butoxy)carbonyl]amino}methyl)-2-methoxybenzoic acid |
153903-12-9 | 1g |
$1329.0 | 2023-09-02 | ||
| Enamine | EN300-843147-5g |
4-({[(tert-butoxy)carbonyl]amino}methyl)-2-methoxybenzoic acid |
153903-12-9 | 5g |
$3852.0 | 2023-09-02 | ||
| Enamine | EN300-843147-10g |
4-({[(tert-butoxy)carbonyl]amino}methyl)-2-methoxybenzoic acid |
153903-12-9 | 10g |
$5712.0 | 2023-09-02 | ||
| Enamine | EN300-843147-0.05g |
4-({[(tert-butoxy)carbonyl]amino}methyl)-2-methoxybenzoic acid |
153903-12-9 | 95% | 0.05g |
$1115.0 | 2024-05-21 | |
| Enamine | EN300-843147-0.1g |
4-({[(tert-butoxy)carbonyl]amino}methyl)-2-methoxybenzoic acid |
153903-12-9 | 95% | 0.1g |
$1169.0 | 2024-05-21 | |
| Enamine | EN300-843147-0.25g |
4-({[(tert-butoxy)carbonyl]amino}methyl)-2-methoxybenzoic acid |
153903-12-9 | 95% | 0.25g |
$1222.0 | 2024-05-21 | |
| Enamine | EN300-843147-0.5g |
4-({[(tert-butoxy)carbonyl]amino}methyl)-2-methoxybenzoic acid |
153903-12-9 | 95% | 0.5g |
$1275.0 | 2024-05-21 | |
| Enamine | EN300-843147-1.0g |
4-({[(tert-butoxy)carbonyl]amino}methyl)-2-methoxybenzoic acid |
153903-12-9 | 95% | 1.0g |
$1329.0 | 2024-05-21 | |
| Enamine | EN300-843147-2.5g |
4-({[(tert-butoxy)carbonyl]amino}methyl)-2-methoxybenzoic acid |
153903-12-9 | 95% | 2.5g |
$2605.0 | 2024-05-21 | |
| Enamine | EN300-843147-5.0g |
4-({[(tert-butoxy)carbonyl]amino}methyl)-2-methoxybenzoic acid |
153903-12-9 | 95% | 5.0g |
$3852.0 | 2024-05-21 |
4-({(tert-butoxy)carbonylamino}methyl)-2-methoxybenzoic acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on 4-({(tert-butoxy)carbonylamino}methyl)-2-methoxybenzoic acid
Comprehensive Overview of 4-({(tert-butoxy)carbonylamino}methyl)-2-methoxybenzoic acid (CAS No. 153903-12-9)
4-({(tert-butoxy)carbonylamino}methyl)-2-methoxybenzoic acid (CAS No. 153903-12-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its tert-butoxycarbonyl (Boc) protecting group and methoxybenzoic acid backbone, plays a pivotal role in peptide coupling reactions and drug development. Its unique structure makes it a valuable intermediate for designing bioactive molecules, particularly in the fields of oncology and neurology.
In recent years, the demand for Boc-protected amino acid derivatives like 4-({(tert-butoxy)carbonylamino}methyl)-2-methoxybenzoic acid has surged due to their applications in targeted drug delivery systems and small-molecule inhibitors. Researchers frequently search for "Boc-protected building blocks for drug discovery" or "synthetic routes for methoxybenzoic acid derivatives," reflecting its relevance in modern medicinal chemistry. The compound's stability under acidic conditions and compatibility with solid-phase peptide synthesis (SPPS) further enhance its utility.
From an industrial perspective, CAS No. 153903-12-9 is often discussed alongside "green chemistry alternatives" and "scalable synthesis protocols." Environmental concerns have driven interest in solvent-free or water-mediated reactions for producing such intermediates. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, as purity directly impacts downstream applications in high-throughput screening platforms.
The compound's methoxy group contributes to enhanced lipophilicity, a property frequently explored in "blood-brain barrier penetration studies" – a hot topic in neurodegenerative disease research. Patent literature reveals its incorporation in prodrug formulations and bioconjugation strategies, particularly for antibody-drug conjugates (ADCs). These applications align with growing searches for "next-generation linker molecules" in precision medicine.
Regulatory compliance for 4-({(tert-butoxy)carbonylamino}methyl)-2-methoxybenzoic acid follows standard organic chemical guidelines, with emphasis on proper storage (typically 2-8°C under inert atmosphere). Safety data sheets highlight its non-hazardous nature under normal handling conditions, though standard laboratory precautions apply. The compound's carboxylic acid functionality enables diverse derivatization, making it a versatile candidate for "structure-activity relationship (SAR) studies".
Emerging trends show increased academic interest in this compound's potential for metal-organic framework (MOF) synthesis and catalytic applications. Its aromatic system and protected amine group offer coordination sites for designing heterogeneous catalysts. Such multidisciplinary applications demonstrate why CAS 153903-12-9 remains a subject of ongoing investigation across material science and pharmaceutical domains.
153903-12-9 (4-({(tert-butoxy)carbonylamino}methyl)-2-methoxybenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)